Cas no 2839156-27-1 (1-[2-(Pyrimidin-5-yl)pyridin-4-yl]methanamine dihydrochloride)

• Product Name: 1-[2-(Pyrimidin-5-yl)pyridin-4-yl]methanamine dihydrochloride
• CAS No: 2839156-27-1
• MF: C₁₀H₁₂Cl₂N₄
• MW: 259.13507938385
• CID: 5996520
• PubChem ID: 165891969
• Update Time: 2025-10-28

1-[2-(Pyrimidin-5-yl)pyridin-4-yl]methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2839156-27-1
• 1-[2-(pyrimidin-5-yl)pyridin-4-yl]methanamine dihydrochloride
• EN300-39847012
• (2-pyrimidin-5-ylpyridin-4-yl)methanamine;dihydrochloride
• 1-[2-(Pyrimidin-5-yl)pyridin-4-yl]methanamine dihydrochloride

• Inchi： 1S/C10H10N4.2ClH/c11-4-8-1-2-14-10(3-8)9-5-12-7-13-6-9;;/h1-3,5-7H,4,11H2;2*1H
• InChI Key： IYALWHMROVFSFQ-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1C=CC(CN)=CC=1C1=CN=CN=C1

Computed Properties

• Exact Mass: 258.0439018g/mol
• Monoisotopic Mass: 258.0439018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.7Ų

Additional information on 1-[2-(Pyrimidin-5-yl)pyridin-4-yl]methanamine dihydrochloride

1-[2-(Pyrimidin-5-yl)pyridin-4-yl]methanamine Dihydrochloride: A Comprehensive Overview

1-[2-(Pyrimidin-5-yl)pyridin-4-yl]methanamine dihydrochloride (CAS No: 2839156-27-1) is a highly specialized chemical compound with significant potential in the fields of pharmaceuticals and organic synthesis. This compound, characterized by its unique structure featuring a pyrimidine ring fused with a pyridine moiety, has garnered attention due to its versatile applications and promising biological activities. Recent advancements in chemical synthesis and computational modeling have further enhanced our understanding of its properties and potential uses.

The molecular structure of 1-[2-(Pyrimidin-5-yl)pyridin-4-yl]methanamine dihydrochloride is defined by the presence of a pyrimidine ring at the 5-position of a pyridine ring, which is further substituted with a methanamine group. This arrangement imparts the compound with unique electronic and steric properties, making it an attractive candidate for various chemical transformations. The dihydrochloride salt form ensures optimal solubility and stability, which are critical factors in pharmaceutical applications.

Recent studies have highlighted the role of pyrimidine derivatives in drug discovery, particularly in the development of anticancer agents. The pyrimidine-pyridine fusion in this compound has been shown to exhibit potent inhibitory effects against key enzymes involved in cancer progression. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that analogs of this compound can effectively target protein kinases, which are often overexpressed in malignant cells.

In addition to its therapeutic potential, 1-[2-(Pyrimidin-5-yl)pyridin-4-yl]methanamine dihydrochloride has been utilized as a building block in the synthesis of more complex heterocyclic compounds. Its ability to undergo various coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig reactions, has made it a valuable intermediate in organic synthesis. These reactions are pivotal in constructing bioactive molecules with intricate architectures.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrimidine ring followed by its fusion with the pyridine moiety. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling have been employed to optimize the reaction conditions, ensuring high yields and purity. The final step involves protonation to form the dihydrochloride salt, which is essential for maintaining stability during storage and handling.

From an analytical standpoint, 1-[2-(Pyrimidin-5-yl)pyridin-4-yllmethanamine dihydrochloride has been thoroughly characterized using modern spectroscopic techniques such as NMR, IR, and MS. These analyses confirm the compound's structural integrity and provide insights into its electronic environment. Furthermore, computational studies using density functional theory (DFT) have been conducted to evaluate its electronic properties and reactivity patterns.

In terms of applications, this compound holds promise in several areas beyond drug discovery. For instance, its ability to act as a ligand in metal-mediated catalysis has been explored in recent studies. Researchers have demonstrated that it can facilitate the formation of biologically relevant metal complexes with enhanced catalytic activity. This opens up new avenues for its use in asymmetric catalysis and enantioselective synthesis.

Another emerging application of 1-[2-(Pyrimidin-e5y)pyridin-e4y]methanamine dihydrochloride lies in materials science. Its unique electronic properties make it a potential candidate for designing novel materials with applications in optoelectronics and sensors. Preliminary studies suggest that it could serve as a building block for constructing π-conjugated systems with tailored electronic characteristics.

Despite its numerous advantages, there are challenges associated with the large-scale production and commercialization of this compound. Issues such as cost-effectiveness and environmental impact need to be addressed to ensure sustainable manufacturing practices. Ongoing research is focused on developing greener synthetic routes that minimize waste generation and reduce energy consumption.

In conclusion, 1-[2-(Pyrimidin-e5y)pyridin-e4y]methanamine dihydrochloride (CAS No: 2839156-e7-e) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with advancements in synthetic methodologies and computational tools, positions it as a key player in future innovations within pharmaceuticals, organic synthesis, and materials science.